B1575266 Carcinoembryonic antigen-related cell adhesion molecule 5 (355-367)

Carcinoembryonic antigen-related cell adhesion molecule 5 (355-367)

Cat. No.: B1575266
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Carcinoembryonic antigen-related cell adhesion molecule 5

Scientific Research Applications

Role in Cancer Progression and Metastasis

CEACAM5, a member of the carcinoembryonic antigen-related cell adhesion molecules (CEACAMs) family, plays significant roles in various biological processes like cancer progression, inflammation, angiogenesis, and metastasis. It is now considered a valid clinical biomarker and a promising therapeutic target in various cancers, including melanoma, lung, colorectal, and pancreatic cancers (Beauchemin & Arabzadeh, 2013).

Emerging Role in Tumor Immunotherapy

CEACAM5 has been used as a tumor biomarker since 1965. Its structures, expression, and functions in normal and tumor tissues are significant for tumor diagnosis, prognosis, and treatment. Recent clinical studies have focused on CEA targeted cancer immunotherapies, including bispecific antibodies for radio-immuno-therapy and imaging, and chimeric antigen receptor T cells (CAR-T) (Han et al., 2020).

CEACAM1 in Immunity

CEACAM1, another member of the CEACAM family, significantly influences immune responses associated with infection, inflammation, and cancer. It functions as a regulatory co-receptor for both lymphoid and myeloid cell types, highlighting the family's role in modulating immunity (Gray-Owen & Blumberg, 2006).

Effectiveness of CAR-T Cells in CEACAM5 Expressing Cancers

Studies have shown that CAR-T cells targeting CEACAM5 are effective against CEACAM5 expressing non-small cell lung cancer cells that are resistant to antibody-drug conjugates. This suggests a potential therapeutic strategy for CEACAM5-positive cancer patients with resistance to other forms of therapy (Kim et al., 2023).

CEACAMs in Physiology and Pathophysiology

CEACAMs are involved in shaping tissue architecture, neovascularization, insulin homeostasis, and T-cell proliferation. They are also identified as receptors for viruses and bacteria, making them a focus for understanding pathogen-host co-evolution (Kuespert et al., 2006).

Properties

sequence

LWWVNNQSLPVSP

source

Homo sapiens (human)

storage

Common storage 2-8℃, long time storage -20℃.

Synonym

Carcinoembryonic antigen-related cell adhesion molecule 5 (355-367)

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.